Cas no 946250-52-8 (N-{2-2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}cyclopropanecarboxamide)

N-{2-[2-(4-Fluorophenyl)-4-methyl-1,3-thiazol-5-yl]ethyl}cyclopropanecarboxamide is a synthetic organic compound featuring a fluorophenyl-substituted thiazole core linked to a cyclopropanecarboxamide moiety. This structure imparts unique physicochemical properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The presence of the 4-fluorophenyl group enhances metabolic stability, while the thiazole ring contributes to potential bioactivity. The cyclopropanecarboxamide tail offers conformational rigidity, which may improve binding affinity in target interactions. This compound is particularly useful in the development of small-molecule inhibitors or modulators, with applications in medicinal chemistry and drug discovery. Its well-defined synthetic pathway ensures high purity and reproducibility for research purposes.
N-{2-2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}cyclopropanecarboxamide structure
946250-52-8 structure
Product Name:N-{2-2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}cyclopropanecarboxamide
CAS No:946250-52-8
MF:C16H17FN2OS
MW:304.382385969162
CID:5513734
Update Time:2025-05-25

N-{2-2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

    • Cyclopropanecarboxamide, N-[2-[2-(4-fluorophenyl)-4-methyl-5-thiazolyl]ethyl]-
    • N-{2-2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}cyclopropanecarboxamide
    • Inchi: 1S/C16H17FN2OS/c1-10-14(8-9-18-15(20)11-2-3-11)21-16(19-10)12-4-6-13(17)7-5-12/h4-7,11H,2-3,8-9H2,1H3,(H,18,20)
    • InChI Key: MJHFMFZTCBVQNE-UHFFFAOYSA-N
    • SMILES: C1(C(NCCC2SC(C3=CC=C(F)C=C3)=NC=2C)=O)CC1

N-{2-2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}cyclopropanecarboxamide Pricemore >>

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Additional information on N-{2-2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}cyclopropanecarboxamide

Comprehensive Overview of N-{2-2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}cyclopropanecarboxamide (CAS No. 946250-52-8)

N-{2-2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}cyclopropanecarboxamide (CAS No. 946250-52-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities. The presence of a 4-fluorophenyl group and a cyclopropanecarboxamide moiety enhances its molecular interactions, making it a subject of interest in drug discovery and development.

Researchers and industry professionals often search for information on thiazole-based compounds due to their relevance in medicinal chemistry. The compound’s CAS No. 946250-52-8 serves as a critical identifier for precise literature and patent searches. Its structural complexity, featuring a fluorinated aromatic ring and a cyclopropane ring, contributes to its stability and bioavailability, which are key factors in modern drug design. These attributes align with current trends in the development of targeted therapies and small-molecule inhibitors.

In recent years, the demand for fluorinated pharmaceuticals has surged, driven by their enhanced metabolic stability and binding affinity. The 4-fluorophenyl group in N-{2-2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}cyclopropanecarboxamide exemplifies this trend, as fluorine atoms are often incorporated to optimize drug properties. This compound’s potential applications span areas such as central nervous system (CNS) disorders, anti-inflammatory agents, and enzyme modulation, reflecting the versatility of thiazole derivatives in therapeutic development.

The synthesis of N-{2-2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}cyclopropanecarboxamide involves multi-step organic reactions, including cyclization and amide coupling, which are well-documented in peer-reviewed journals. Its molecular weight and logP value are frequently analyzed to predict its pharmacokinetic behavior, a common practice in preclinical research. These parameters are critical for researchers exploring its potential as a lead compound in drug discovery pipelines.

From an industrial perspective, the compound’s patent landscape and regulatory status are of high interest. While not classified as a controlled substance, its use in proprietary formulations underscores the importance of intellectual property considerations. Companies investing in innovative therapeutics often evaluate such compounds for their structure-activity relationships (SAR) and toxicity profiles, which are pivotal in achieving regulatory approval.

In conclusion, N-{2-2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}cyclopropanecarboxamide (CAS No. 946250-52-8) represents a promising candidate in the realm of medicinal chemistry. Its structural ingenuity and potential therapeutic applications make it a focal point for ongoing research. As the pharmaceutical industry continues to prioritize precision medicine and molecular targeting, compounds like this will remain at the forefront of scientific inquiry and innovation.

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